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Compound of Interest

Sphingosine-1-phosphate
(d18:1(142))

cat. No.: B10818955

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingosine-1-phosphate (S1P) is a crucial bioactive signaling lipid involved in a multitude of
physiological and pathological processes, including immune cell trafficking, angiogenesis, and
cell proliferation and survival.[1][2][3] S1P exerts its effects by binding to five specific G protein-
coupled receptors (GPCRs), S1P1-5.[1][2][4] The regulation of S1P levels is critical, and
dysregulation has been implicated in various diseases such as autoimmune disorders, cancer,
and fibrosis.[5] Sphingosine-1-phosphate (d18:1(14Z)) is an atypical isomer of S1P.[6] This
document provides detailed guidelines for the proper handling, storage, and use of the
Sphingosine-1-phosphate (d18:1(14Z)) standard in a research setting.

Product Information

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b10818955?utm_src=pdf-interest
https://www.mdpi.com/2073-4409/11/13/2058
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/254/239/s9666pis.pdf
https://www.mdpi.com/2073-4409/11/13/2058
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865745/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/product/b10818955?utm_src=pdf-body
https://www.caymanchem.com/product/27020/sphingosine-1-phosphate-d18-1-14z
https://www.benchchem.com/product/b10818955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference

(2S,3R,2)-2-amino-3-
Formal Name hydroxyoctadec-14-en-1-yl [6]
dihydrogen phosphate

Synonyms S1P (d18:1(142)) [6]
Molecular Formula C1sH3sNOsP [6]
Formula Weight 379.5 g/mol [6]
Purity >95% [6]
Formulation A crystalline solid [6]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of the
Sphingosine-1-phosphate (d18:1(14Z)) standard.

Safety Precautions

While the Safety Data Sheet (SDS) for Sphingosine-1-phosphate (d18:1(14Z)) does not
classify it as hazardous, the SDS for the closely related isomer, Sphingosine-1-phosphate
(d18:1), indicates that it can cause skin and eye irritation and may cause respiratory irritation.
[7][8] Therefore, standard laboratory safety practices should be followed:

e This product is for research use only and not for human or veterinary use.[6][9]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

e Avoid breathing dust. Handle in a well-ventilated area.
e Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

» Wash hands thoroughly after handling.

Storage Conditions
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Condition Recommendation Stability Reference

Long-term Storage Store at -20°C > 4 years [61[91[10]
Shipped at room

o temperature in the As specified by the

Shipping _ _ [6]
continental US; may supplier
vary elsewhere.

Reconstituted Solution  Store at 4°C Stable for 24 hours [9]

Solubility

The solubility of Sphingosine-1-phosphate can be challenging due to its zwitterionic nature.

Solvent

Concentration

Notes

Reference

0.3 M NaOH

4 mg/ml

The compound will
precipitate at a pH
below 7.5.

[6]19]

Methanol

1 mg/ml

Yields a clear to

slightly hazy solution.

[3]

Methanol:Water (95:5)

0.5 mg/mi

Forms a slightly hazy
suspension. Heating
(45-65°C) and

sonication can aid in

suspension.

[11]

Water

1 mg/ml

Yields a turbid
solution; not
recommended as a

primary solvent.

[3]

BSA Solution

125 pM in 4 mg/mi
BSA

Used for preparing
working solutions for

cell-based assays.

[11]
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Experimental Protocols
Preparation of Stock Solutions

Method 1: Basic Buffer Solubilization

» Directly dissolve the crystalline solid in a basic buffer, such as 0.3 M NaOH, to the desired
concentration.[9]

» Note that the S1P will precipitate if the pH of the solution drops below 7.5.[9]
Method 2: Methanol Suspension and BSA Formulation (for cell-based assays)
This method is adapted from protocols for the related S1P (d18:1).[11]

e Methanol Suspension:

o Add the appropriate volume of methanol:water (95:5) to the crystalline solid to achieve a
concentration of 0.5 mg/ml.[11]

o Heat the mixture to 45-65°C and sonicate until the compound is suspended, which will
appear as a slightly hazy solution.[11]

e Aliquoting and Drying:
o Transfer the desired volume of the methanol suspension to a glass vial.

o Evaporate the solvent under a stream of dry nitrogen. A warm water bath (around 50°C)
can be used to facilitate evaporation.[11]

o Rotate the vial during evaporation to create a thin film on the inner surface.[11]
o The dried lipid can be stored at -20°C for up to one year.[11]
e Preparation of BSA Stock Solution:
o Prepare a 4 mg/ml solution of fatty acid-free Bovine Serum Albumin (BSA) in sterile water.

o Warm the BSA solution to 37°C.
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o Add the required volume of the warm BSA solution to the dried S1P to achieve the final
desired molar concentration (e.g., 125 uM).[11]

o Incubate at 37°C for 30 minutes, vortexing occasionally.[11]

o This BSA-complexed S1P solution can be stored for up to three months.[11]

Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the
sensitive and specific quantification of S1P in biological samples.[5][12][13]

1. Sample Preparation (Protein Precipitation)
This is a general protocol and may require optimization for specific biological matrices.[5][14]

e To a 1.5 mL microcentrifuge tube, add 10 pL of the biological sample (e.qg., plasma, cell
lysate).[5][14]

e Add 200 pL of ice-cold methanol containing a suitable internal standard (e.g., C17-S1P or
d7-S1P).[5]

» Vortex the mixture vigorously for 30-60 seconds to precipitate proteins.[5]
 Incubate the samples on ice for 20 minutes to enhance protein precipitation.[5]
e Centrifuge the samples at 17,000 x g for 10 minutes at 4°C.[5]

o Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.[5]

2. LC-MS/MS Parameters

The following are general starting parameters that should be optimized for the specific
instrument being used.[5][15]
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Parameter Recommended Setting

C18 reversed-phase column (e.g., 2.1 mm x 50

Column
mm, 1.8 um)[5]
Mobile Phase A Water with 0.1% formic acid[5]
Mobile Phase B Methanol with 0.1% formic acid[5]
Flow Rate 0.4 - 0.5 mL/min[5]
Injection Volume 5 pL[5]
Column Temperature 40-60°C[5][15]
lonization Mode Positive Electrospray lonization (ESI+)
Detection Mode Multiple Reaction Monitoring (MRM)

Signaling Pathway and Experimental Workflow
Sphingosine-1-Phosphate Signaling Pathway

S1P is generated from sphingosine through the action of sphingosine kinases (SphK1 and
SphK2). It is then exported out of the cell and signals through five distinct S1P receptors
(S1P1-5), which couple to various G proteins (Gi, Go, G12/13) to initiate downstream signaling
cascades that regulate a wide array of cellular functions.[1][2][4]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.mdpi.com/1422-0067/18/8/1800
https://www.mdpi.com/2073-4409/11/13/2058
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865745/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Plasma Membrane

Downstream
Effectors

S1P Receptors

G Proteins
(S1Prt) (Gi, Ge, G12h3)

Sphingosine

Intracellular Space

Cellular
(Migration,

Extracellular Space

SphK1/2

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Biological Sample
(e.g., Plasma, Cells)

:

Add Internal Standard
(e.g., d7-S1P)

Protein Precipitation
(Ice-cold Methanol)

Vortex & Incubate on Ice

Centrifugation (17,000 x g)

Collect Supernatant

LC-MS/MS Analysis

Data Analysis &
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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